Benzyl ((3S,5R)-5-(hydroxymethyl)pyrrolidin-3-yl)carbamate hydrochloride

Specification

• CAS No.: 1217751-87-5
• Molecular Formula: C13H19ClN2O3
• Molecular Weight: 286.756
• IUPAC Name: benzyl N-[(3S,5R)-5-(hydroxymethyl)pyrrolidin-3-yl]carbamate;hydrochloride
• Standard InChI: InChI=1S/C13H18N2O3.ClH/c16-8-12-6-11(7-14-12)15-13(17)18-9-10-4-2-1-3-5-10;/h1-5,11-12,14,16H,6-9H2,(H,15,17);1H/t11-,12+;/m0./s1
• Standard InChI Key: JLVANPPTBNGFRW-ZVWHLABXSA-N
• SMILES: C1C(CNC1CO)NC(=O)OCC2=CC=CC=C2.Cl

Introduction

Synthesis and Chemical Transformations

The synthesis of benzyl ((3S,5R)-5-(hydroxymethyl)pyrrolidin-3-yl)carbamate hydrochloride likely involves the reaction of a protected pyrrolidine derivative with benzyl chloroformate, followed by hydrolysis and salt formation. Similar compounds undergo transformations such as hydrolysis to form amines and carbonic acid or reductive cleavage to yield benzylamine and the corresponding pyrrolidine amine.

Potential Applications

While specific applications for benzyl ((3S,5R)-5-(hydroxymethyl)pyrrolidin-3-yl)carbamate hydrochloride are not detailed, compounds with similar structures are often explored for their biological activities, such as enzyme inhibition or receptor modulation. The presence of a hydroxymethyl group and a carbamate moiety suggests potential for interaction with biological targets.

Research Findings and Future Directions

Given the lack of specific literature on this compound, research would likely focus on its synthesis, characterization, and biological evaluation. Techniques such as NMR and mass spectrometry would be used to confirm its structure, while in vitro assays could assess its potential biological activities.

Future Research Directions

• Synthesis Optimization: Developing efficient synthesis protocols for benzyl ((3S,5R)-5-(hydroxymethyl)pyrrolidin-3-yl)carbamate hydrochloride.

• Biological Activity Screening: Evaluating the compound's potential as an enzyme inhibitor or receptor modulator.

• Pharmacokinetic Studies: Assessing the compound's solubility, bioavailability, and metabolic stability.